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Compound of Interest

Compound Name: (-)-xestospongin C
Cat. No.: B10771562
Get Quote
\ J

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for
environmental protection and personnel safety. This document provides a detailed, step-by-
step guide for the proper disposal of (-)-xestospongin C, a potent inhibitor of the IP3 receptor.
[1] The following procedures are designed for researchers, scientists, and drug development
professionals to manage waste containing this compound responsibly.

Hazard Identification and Safety Data

While (-)-xestospongin C is not classified as a hazardous substance according to EC
Directives or GHS, it is crucial to handle it with care as a standard laboratory chemical.[2][3][4]
Always consult the Safety Data Sheet (SDS) provided by the supplier for the most current
information.[2]

Summary of Compound and Safety Information:
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Chemical Name

(1R,4aR,11R,12aS,13S,16aS,
23R,24aS)- Eicosahydro-
5H,17H- 1,23:11,13- diethano-
2H,14H-[2]
[5]dioxacycloeicosino[2,3-
b:12,13- bldipyridine

[2]

Synonyms XeC, Araguspongine E [3]

Molecular Formula C2sH50N202 [2][3]
Molecular Weight 446.71 g/mol [2][3]
CAS Number 88903-69-9 [2][3]

Hazard Classification

This substance does not meet
the classification criteria of the
EC Directives 67/548/EEC,
1999/45/EC or 1272/2008.

[2]

Storage Conditions

Store at -20°C and desiccate.

[1]

Solubility

Soluble in DMSO (2mM) or
ethanol (2mM).

[1]

Personal Protective Equipment (PPE) for Handling

and Disposal

Prior to handling or disposing of (-)-xestospongin C in either pure form or in solution, all

personnel must be equipped with the appropriate PPE to minimize exposure risk.

o Eye Protection: Use appropriate safety glasses.

e Hand Protection: Wear suitable chemical-resistant gloves that meet the BS EN 374:2003

standard or equivalent. Always inspect gloves before use and wash and dry hands

thoroughly after handling.[2]

o Body Protection: Wear a standard laboratory coat or appropriate protective clothing.[2]
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» Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable
respirator in a chemical fume hood.[2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect laboratory personnel.

o Evacuate and Ventilate: Immediately evacuate personnel from the affected area to a safe
location. Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

o Control Exposure: Avoid breathing any vapors, mists, dust, or gas.[2]
e Prevent Contamination: Do not allow the product to enter drains or waterways.[2]

o Contain and Absorb: Cover the spill with a suitable absorbent material (e.g., vermiculite,
sand, or earth).

o Collect Waste: Carefully sweep up the absorbed material and place it into a clearly labeled,
appropriate container for chemical waste disposal.[2]

o Decontaminate: Clean the spill area thoroughly following your institution's established
procedures.

o Dispose of Waste: Hold all contaminated materials for appropriate disposal as described in
the following section.[2]

Step-by-Step Disposal Procedure

The disposal of (-)-xestospongin C and its containers must be conducted in accordance with
institutional policies and local, state, and federal regulations. As a non-hazardous substance, it
typically follows the procedure for general chemical waste.

Step 1: Waste Segregation

e Solid Waste: Collect unused or expired solid (-)-xestospongin C, along with any
contaminated materials (e.g., weigh boats, contaminated gloves, absorbent pads), in a
designated and clearly labeled waste container for chemical solids.
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e Liquid Waste: Collect solutions of (-)-xestospongin C (e.g., in DMSO or ethanol) in a
designated and clearly labeled waste container for chemical liquids. Do not mix with
incompatible waste streams.

o Sharps Waste: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in
a designated sharps container.

Step 2: Container Management

» Use containers that are chemically compatible with (-)-xestospongin C and any solvents
used.

e Ensure all waste containers are securely sealed to prevent leaks or spills.

o Label all containers clearly with "Chemical Waste," the name "(-)-xestospongin C," and the
name of any solvents present.

Step 3: Waste Storage

o Store waste containers in a designated, secure secondary containment area away from
incompatible materials.

e The storage area should be well-ventilated.
Step 4: Arrange for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the chemical waste.

e Provide the EHS office with a complete inventory of the waste being disposed of. Never
dispose of chemical waste down the drain.

Step 5: Documentation

e Maintain accurate records of the amount of (-)-xestospongin C disposed of, the date of
disposal, and the method used, in accordance with your laboratory and institutional
protocols.
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Visual Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of (-)-xestospongin C waste.
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Caption: Disposal workflow for (-)-xestospongin C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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